Cas no 1000577-56-9 (4-Bromo-2-cyano-3-fluorophenylisothiocyanate)
1000577-56-9 structure
Product Name:4-Bromo-2-cyano-3-fluorophenylisothiocyanate
CAS No:1000577-56-9
MF:C8H2BrFN2S
MW:257.082282543182
CID:3157534
PubChem ID:26598328
Update Time:2025-04-21
4-Bromo-2-cyano-3-fluorophenylisothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-cyano-3-fluorophenylisothiocyanate
- 1000577-56-9
-
- MDL: MFCD09800804
- Inchi: 1S/C8H2BrFN2S/c9-6-1-2-7(12-4-13)5(3-11)8(6)10/h1-2H
- InChI Key: YXHGPFADFRGLBS-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C#N)C=1F)N=C=S
Computed Properties
- Exact Mass: 255.91061Da
- Monoisotopic Mass: 255.91061Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 68.2Ų
4-Bromo-2-cyano-3-fluorophenylisothiocyanate Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
1000577-56-9 (4-Bromo-2-cyano-3-fluorophenylisothiocyanate) Related Products
- 96994-73-9(2-Dimethylamino-6-fluorobenzonitrile)
- 52317-97-2(4-Fluoro-2-methylphenyl isothiocyanate)
- 757247-93-1(4-Amino-2-fluoro-3-methylbenzonitrile)
- 81431-98-3(2-Cyanophenyl isothiocyanate)
- 363179-58-2(Benzene,1-fluoro-3-isothiocyanato-2-methyl-)
- 175205-39-7(5-Fluoro-2-methylphenyl isothiocyanate)
- 77326-36-4(2-amino-6-fluoro-benzonitrile)
- 190011-81-5(Benzonitrile,2-amino-3,6-difluoro-)
- 190011-84-8(2-Amino-4,6-difluorobenzonitrile)
- 351003-66-2(1-fluoro-4-isothiocyanato-2-methylbenzene)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk